Cas no 117405-93-3 (Rhodate(1-), [adenosine5'-(triphosphato)(4-)-kOP,kOP',kOP'']triaqua-, hydrogen, [OC-6-44-A-[R-(R*,R*)]]-(9CI))

• Product Name: Rhodate(1-), [adenosine5'-(triphosphato)(4-)-kOP,kOP',kOP'']triaqua-, hydrogen, [OC-6-44-A-[R-(R*,R*)]]-(9CI)
• CAS No: 117405-93-3
• MF: C₁₀H₁₉N₅O₁₆P₃Rh
• MW: 661.108547449112
• CID: 181829
• PubChem ID: 3082849
• Update Time: 2025-04-19

Rhodate(1-), [adenosine5'-(triphosphato)(4-)-kOP,kOP',kOP'']triaqua-, hydrogen, [OC-6-44-A-[R-(R*,R*)]]-(9CI) Chemical and Physical Properties

Names and Identifiers

• Rhodate(1-), [adenosine5'-(triphosphato)(4-)-kOP,kOP',kOP'']triaqua-, hydrogen, [OC-6-44-A-[R-(R*,R*)]]-(9CI)
• [[[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate,hydron,rhodium(3+),trihydrate
• Rhodate(1-), [adenosine5'-(triphosphato)(4-)-kOP,kOP',kOP'']triaqua-, hydrogen, [OC-6-44-A-[R-...
• tridentate triaquarhodium-adenosine 5'-triphosphate complex
• alpha,beta,gamma-Tridentate RH(H2O)3ATP
• hydrogen rhodium(3+) 9-[5-O-({[(phosphonatooxy)phosphinato]oxy}phosphinato)pentofuranosyl]-9H-purin-6-amine trihydrate
• Rh(H2O)3ATP
• Rhodate(1-), (adenosine 5'-(triphosphato)(4-)-OP,OP',OP'')triacqua-, hydrogen, (OC-6-44-A-(R-(R*,R*)))-
• [[[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate;hydron;rhodium(3+);trihydrate
• 117405-93-3

• Inchi： 1S/C10H16N5O13P3.3H2O.Rh/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20;;;;/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20);3*1H2;/q;;;;+3/p-3
• InChI Key： ZWJDCHYKBQPXLD-UHFFFAOYSA-K
• SMILES： [Rh+3].P(=O)([O-])(OP(=O)([O-])OP(=O)([O-])[O-])OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O.O.O.O.[H+]

Computed Properties

• Exact Mass: 660.91007
• Monoisotopic Mass: 660.909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 293Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 951.4°Cat760mmHg
• Flash Point: 529.2°C
• PSA: 384.95
• LogP: 0.07390